Cas no 1806474-28-1 (4-Fluoro-5-(trifluoromethyl)picolinaldehyde)

• Product Name: 4-Fluoro-5-(trifluoromethyl)picolinaldehyde
• CAS No: 1806474-28-1
• MF: C₇H₃F₄NO
• MW: 193.0984
• CID: 4759808
• Update Time: 2021-03-05

4-Fluoro-5-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-(trifluoromethyl)picolinaldehyde

• Inchi： 1S/C7H3F4NO/c8-6-1-4(3-13)12-2-5(6)7(9,10)11/h1-3H
• InChI Key： ZTCYJIKJEUBWLO-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C([H])=O)N=C([H])C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 1.6
• Topological Polar Surface Area: 30